Cas no 16051-76-6 (Phosphonic acid,P-(2-oxoethyl)-)

• Product Name: Phosphonic acid,P-(2-oxoethyl)-
• CAS No: 16051-76-6
• MF: C₂H₅O₄P
• MW: 124.032461881638
• CID: 145805
• PubChem ID: 490
• Update Time: 2025-04-19

Phosphonic acid,P-(2-oxoethyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-(2-oxoethyl)-
• 2-oxoethylphosphonic acid
• phosphonoacetaldehyde
• (2-oxoethyl)phosphonic acid
• 2-Phosphonoacetaldehyde
• Acetylphosphonate
• Phosphonic acid, (2-oxoethyl)-
• P-(2-OXOETHYL)PHOSPHONIC ACID
• DB03174
• SCHEMBL261595
• PHOSPHONIC ACID, P-(2-OXOETHYL)-
• NS00069409
• C03167
• Q27094110
• 16051-76-6
• CHEBI:18124
• VPZ8FR5BMZ
• DTXSID60166898
• 2-Oxoethylphosphonate
• UNII-VPZ8FR5BMZ

• Inchi： 1S/C2H5O4P/c3-1-2-7(4,5)6/h1H,2H2,(H2,4,5,6)
• InChI Key： YEMKIGUKNDOZEG-UHFFFAOYSA-N
• SMILES： P(CC=O)(=O)(O)O

Computed Properties

• Exact Mass: 123.99255
• Monoisotopic Mass: 123.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: -2.1

Experimental Properties

• Density: 1.589
• Boiling Point: 350°Cat760mmHg
• Flash Point: 165.5°C
• Refractive Index: 1.461
• PSA: 74.6
• LogP: -0.63700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids